molecular formula C13H26O3 B8623648 1,1-Diisopropoxy-2,2-dimethyl-3-pentanone CAS No. 349655-04-5

1,1-Diisopropoxy-2,2-dimethyl-3-pentanone

Cat. No.: B8623648
CAS No.: 349655-04-5
M. Wt: 230.34 g/mol
InChI Key: WMBLASAVFBJTRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1-Diisopropoxy-2,2-dimethyl-3-pentanone is a useful research compound. Its molecular formula is C13H26O3 and its molecular weight is 230.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

349655-04-5

Molecular Formula

C13H26O3

Molecular Weight

230.34 g/mol

IUPAC Name

2,2-dimethyl-1,1-di(propan-2-yloxy)pentan-3-one

InChI

InChI=1S/C13H26O3/c1-8-11(14)13(6,7)12(15-9(2)3)16-10(4)5/h9-10,12H,8H2,1-7H3

InChI Key

WMBLASAVFBJTRI-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C(C)(C)C(OC(C)C)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of keto aldehyde 19 (6.40 g, 50 mmol) in isopropanol (100 mL) was added triisopropyl orthoformate (16.7 mL, 75 mmol) and p-TsOH (951 mg, 5.0 mmol). After the mixture was stirred for 3 h, it was poured into brine (100 mL) and extracted with ether (3×100 mL). The combined organic layers were dried and concentrated in vacuo to give 50 as a pale yellow liquid (10.12 g, 88%: IR (neat) 2976, 2935, 1697, 1460, 1379, 1314, 1174, 1125, 1082, 1028 cm−1; 1H NMR (300 MHz, CDCl3) δ 4.58 (s, 1H), 3.80 (sept, J=6.1 Hz, 2H), 2.51 (q, J=7.2 Hz, 2H), 1.18 (d, J=6.2 Hz, 6H), 1.12 (s, 6H), 1.08 (d, J=6.2 Hz, 6H), 0.95 (t, J=7.2 Hz, 3H); 13C NMR (75 MHz, CDCl3) δ 215.8, 104.0, 70.7, 53.4, 32.8, 23.8, 22.4, 20.3, 8.0; HRMS calcd for C10H19O2 (M-C3H7) 171.1385, found 171.1377.
[Compound]
Name
keto aldehyde
Quantity
6.4 g
Type
reactant
Reaction Step One
Quantity
16.7 mL
Type
reactant
Reaction Step One
Quantity
951 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Name
brine
Quantity
100 mL
Type
solvent
Reaction Step Two
Name

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.